4,7-Dimethoxy-1,3-dihydro-2-benzofuran-1-ol

• CAS No.: 64019-79-0
• Molecular Formula: C10H12O4
• Molecular Weight: 196.20 g/mol
• IUPAC Name: 4,7-dimethoxy-1,3-dihydro-2-benzofuran-1-ol
• InChI: InChI=1S/C10H12O4/c1-12-7-3-4-8(13-2)9-6(7)5-14-10(9)11/h3-4,10-11H,5H2,1-2H3
• InChI Key: DDWMKGXNRFLYJY-UHFFFAOYSA-N
• Canonical SMILES: COC1=C2COC(C2=C(C=C1)OC)O

Description

4,7-Dimethoxy-1,3-dihydro-2-benzofuran-1-ol is a useful research compound. Its molecular formula is C10H12O4 and its molecular weight is 196.20 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution of 6.19 g. of 4,7-dimethoxyphthalide in 500 ml. of methylene chloride which is cooled to -60° C. is added 48 ml. of diisobutylaluminum hydride in toluene and the mixture is stirred for one hour, 5 ml. of methanol is added and the solution is allowed to come to ambient temperature. The mixture is then treated with 600 ml. of chloroform and 300 ml. of sodium chloride solution and filtered. The organic layer is dried and the solvent removed to yield a white solid. This is washed with hexane to yield 4,7-dimethoxy-1,3-dihydro-1-isobenzofuranol having a melting point of 156°-158° C.